Cas no 2171848-24-9 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid)
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid
- 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid
- EN300-1488952
- 2171848-24-9
-
- Inchi: 1S/C26H24N2O5/c1-28(15-25(30)31)24(29)14-17-10-12-18(13-11-17)27-26(32)33-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23H,14-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: FKOMCMCCWIANMQ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1)CC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1488952-0.05g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-0.1g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-0.25g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-0.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-1.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-2.5g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-5.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-10.0g |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1488952-50mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1488952-100mg |
2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylacetamido}acetic acid |
2171848-24-9 | 100mg |
$2963.0 | 2023-09-28 |
2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid Related Literature
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid
Compound CAS No 2171848-24-9: A Comprehensive Overview
The compound with CAS No 2171848-24-9, known as 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid, is a highly specialized chemical entity with significant applications in the fields of drug discovery and biotechnology. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.
The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group suggests that the compound may play a role in peptide modification or stabilization. Additionally, the molecule contains an acetamido group and an acetic acid moiety, which contribute to its hydrophilic properties and potential interactions with biological systems.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological assays and pharmacological studies.
In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, research published in *Nature Communications* (2023) revealed its ability to inhibit a key enzyme in lipid metabolism, opening new avenues for the treatment of metabolic disorders. Furthermore, its structural similarity to known bioactive compounds suggests potential applications in oncology and neurodegenerative diseases.
The application potential of this compound extends beyond pharmaceuticals. Its unique properties make it a valuable tool in chemical biology for studying protein-protein interactions and post-translational modifications. Researchers at the University of California, Berkeley, have utilized this compound as a probe to investigate the dynamics of protein folding and aggregation, contributing to our understanding of amyloid diseases.
From an industrial perspective, the synthesis and characterization of this compound highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of computational modeling with experimental validation has been instrumental in optimizing its properties for specific applications.
In conclusion, CAS No 2171848-24-9 represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.
2171848-24-9 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylacetamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)